83-42-1

2-Chloro-6-nitrotoluene

In Stock

• CAS RN:
• 83-42-1

• Formula:
• C7H6cLNO2

• InChI:
• InChI=1S/C7H6ClNO2/c1-5-6(8)3-2-4-7(5)9(10)11/h2-4H,1H3

• InChIKey:
• XCSNRORTQRKCHB-UHFFFAOYSA-N

• 2-chloro-6-nitrotoluene is a nitrotoluene that is toluene in which the hydrogens ortho- to the methyl group have been replaced by a chlorine and a nitro group. A low-melting (37 ℃) solid. It is a nitrotoluene, a member of monochlorobenzenes and a volatile organic compound.

4-Bromo-N1-methyl-benzene-1,2-diamine dihydrochloride

In Stock

• CAS RN:
• 55783-42-1

• Formula:
• C7H11BrCl2N2

• InChI:
• InChI=1S/C7H9BrN2.2ClH/c1-10-7-3-2-5(8)4-6(7)9;;/h2-4,10H,9H2,1H3;2*1H

• InChIKey:
• FHUKBBYQWZWAPZ-UHFFFAOYSA-N

• 4-Bromo-N1-methyl-benzene-1,2-diamine dihydrochloride is a useful research compound. Its molecular formula is C7H11BrCl2N2 and its molecular weight is 273.98 g/mol. The purity is usually 95%.

6,7-Dimethoxy-1-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride

In Stock

• CAS RN:
• 63283-42-1

• Formula:
• C12H18ClNO2

• InChI:
• InChI=1S/C12H17NO2.ClH/c1-8-10-7-12(15-3)11(14-2)6-9(10)4-5-13-8;/h6-8,13H,4-5H2,1-3H3;1H

• InChIKey:
• UJXLTDHDLUBZBL-UHFFFAOYSA-N

• 6,7-Dimethoxy-1-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride, also known as 6,7-Dimethoxy-1-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride, is a useful research compound. Its molecular formula is C12H18ClNO2 and its molecular weight is 243.73 g/mol. The purity is usually 95%.

(4-((4-Methylpiperazin-1-yl)methyl)phenyl)(phenyl)methanone

In Stock

• CAS RN:
• 898783-42-1

• Formula:
• C19H22N2O

• InChI:
• InChI=1S/C19H22N2O/c1-20-11-13-21(14-12-20)15-16-7-9-18(10-8-16)19(22)17-5-3-2-4-6-17/h2-10H,11-15H2,1H3

• InChIKey:
• YRSRJTSAWRCXIO-UHFFFAOYSA-N

• (4-((4-Methylpiperazin-1-yl)methyl)phenyl)(phenyl)methanone is a useful research compound. Its molecular formula is C19H22N2O and its molecular weight is 294.4 g/mol. The purity is usually 95%.

N-(3-acetamidophenyl)-2-((4-(2-((2-chlorobenzyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide

In Stock

• CAS RN:
• 953983-42-1

• Formula:
• C22H21ClN4O3S2

• InChI:
• InChI=1S/C22H21ClN4O3S2/c1-14(28)25-16-6-4-7-17(9-16)26-21(30)13-32-22-27-18(12-31-22)10-20(29)24-11-15-5-2-3-8-19(15)23/h2-9,12H,10-11,13H2,1H3,(H,24,29)(H,25,28)(H,26,30)

• InChIKey:
• VPSCYFKOOPSWND-UHFFFAOYSA-N

• N-(3-acetamidophenyl)-2-((4-(2-((2-chlorobenzyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H21ClN4O3S2 and its molecular weight is 489.01. The purity is usually 95%.

Sodium 4-chloro-3-nitro-1-benzenesulphonate hydrate

In Stock

• CAS RN:
• 754983-42-1

• Formula:
• C6H5ClNNaO6S

• InChI:
• InChI=1S/C6H4ClNO5S.Na.H2O/c7-5-2-1-4(14(11,12)13)3-6(5)8(9)10;;/h1-3H,(H,11,12,13);;1H2/q;+1;/p-1

• InChIKey:
• ZNOWADCBQDTSTJ-UHFFFAOYSA-M

• Sodium 4-chloro-3-nitro-1-benzenesulphonate hydrate is a useful research compound. Its molecular formula is C6H5ClNNaO6S and its molecular weight is 277.62 g/mol. The purity is usually 95%.

2,4-Dimethylphenylzinc bromide, 0.50 M in THF

In Stock

• CAS RN:
• 869683-42-1

• Formula:
• C8H9BrZn

• InChI:
• InChI=1S/C8H9.BrH.Zn/c1-7-4-3-5-8(2)6-7;;/h3-4,6H,1-2H3;1H;/q-1;;+2/p-1

• InChIKey:
• MITSXWAZSQWENL-UHFFFAOYSA-M

• 2,4-Dimethylphenylzinc bromide, 0.50 M in THF is a useful research compound. Its molecular formula is C8H9BrZn and its molecular weight is 250.4 g/mol. The purity is usually 95%.

Cyclodecyl xanthogenate

• CAS RN:
• 110383-42-1

• Formula:
• C13H20NaOS2+

• InChI:
• InChI=1S/C13H20OS2.Na/c15-13(16)14-12-7-10-4-8-1-2-9(3-8)5-11(12)6-10;/h8-12H,1-7H2,(H,15,16);/q;+1

• InChIKey:
• JEOCMLUTANRVCM-UHFFFAOYSA-N

• Cyclodecyl xanthogenate, also known as Cyclodecyl xanthogenate, is a useful research compound. Its molecular formula is C13H20NaOS2+ and its molecular weight is 279.4 g/mol. The purity is usually 95%.

3-Amino-6-fluoropyrazine-2-carboxamide

In Stock

• CAS RN:
• 356783-42-1

• Formula:
• C5H5FN4O

• InChI:
• InChI=1S/C5H5FN4O/c6-2-1-9-4(7)3(10-2)5(8)11/h1H,(H2,7,9)(H2,8,11)

• InChIKey:
• RWRZZYCKWGVSNS-UHFFFAOYSA-N

• 3-Amino-6-fluoropyrazine-2-carboxamide is a useful research compound. Its molecular formula is C5H5FN4O and its molecular weight is 156.12 g/mol. The purity is usually 95%.

N-(4-ethoxyphenyl)-2-((4-(furan-2-ylmethyl)-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)thio)acetamide

In Stock

• CAS RN:
• 1242983-42-1

• Formula:
• C22H19N5O4S2

• InChI:
• InChI=1S/C22H19N5O4S2/c1-2-30-15-7-5-14(6-8-15)23-18(28)13-33-22-25-24-21-26(12-16-4-3-10-31-16)20(29)19-17(27(21)22)9-11-32-19/h3-11H,2,12-13H2,1H3,(H,23,28)

• InChIKey:
• KCEOOJOJCBYVAN-UHFFFAOYSA-N

• N-(4-ethoxyphenyl)-2-((4-(furan-2-ylmethyl)-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H19N5O4S2 and its molecular weight is 481.55. The purity is usually 95%.

1-(2-(4-Chlorophenoxy)ethoxy)-3-(4-(2-fluorophenyl)piperazin-1-yl)propan-2-ol dihydrochloride

In Stock

• CAS RN:
• 1323583-42-1

• Formula:
• C21H28Cl3FN2O3

• InChI:
• InChI=1S/C21H26ClFN2O3.2ClH/c22-17-5-7-19(8-6-17)28-14-13-27-16-18(26)15-24-9-11-25(12-10-24)21-4-2-1-3-20(21)23;;/h1-8,18,26H,9-16H2;2*1H

• InChIKey:
• KJYYCZOXDJLWFR-UHFFFAOYSA-N

• 1-(2-(4-Chlorophenoxy)ethoxy)-3-(4-(2-fluorophenyl)piperazin-1-yl)propan-2-ol dihydrochloride is a useful research compound. Its molecular formula is C21H28Cl3FN2O3 and its molecular weight is 481.81. The purity is usually 95%.

2-chloro-N-(3-methyl-1-phenyl-1H-1,2,4-triazol-5-yl)pyridine-4-carboxamide

Usually In Stock

• CAS RN:
• 1394683-42-1

• Formula:
• C15H12ClN5O

• InChI:
• InChI=1S/C15H12ClN5O/c1-10-18-15(21(20-10)12-5-3-2-4-6-12)19-14(22)11-7-8-17-13(16)9-11/h2-9H,1H3,(H,18,19,20,22)

• InChIKey:
• AFOSOKRGBRQORO-UHFFFAOYSA-N

• 2-chloro-N-(3-methyl-1-phenyl-1H-1,2,4-triazol-5-yl)pyridine-4-carboxamide is a useful research compound. Its molecular formula is C15H12ClN5O and its molecular weight is 313.75. The purity is usually 95%.

N-(2-(2-(2-fluorophenyl)thiazol-4-yl)phenyl)cyclopropanesulfonamide

In Stock

• CAS RN:
• 1705983-42-1

• Formula:
• C18H15FN2O2S2

• InChI:
• InChI=1S/C18H15FN2O2S2/c19-15-7-3-1-5-13(15)18-20-17(11-24-18)14-6-2-4-8-16(14)21-25(22,23)12-9-10-12/h1-8,11-12,21H,9-10H2

• InChIKey:
• MKPLEUUKORXDBL-UHFFFAOYSA-N

• N-(2-(2-(2-fluorophenyl)thiazol-4-yl)phenyl)cyclopropanesulfonamide is a useful research compound. Its molecular formula is C18H15FN2O2S2 and its molecular weight is 374.45. The purity is usually 95%.

3-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-N-hydroxybenzimidamide

In Stock

• CAS RN:
• 1823183-42-1

• Formula:
• C13H9ClF3N3O

• InChI:
• InChI=1S/C13H9ClF3N3O/c14-10-5-9(13(15,16)17)6-19-11(10)7-2-1-3-8(4-7)12(18)20-21/h1-6,21H,(H2,18,20)

• InChIKey:
• OHLNLWQGSRJODS-UHFFFAOYSA-N

• 3-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-N-hydroxybenzimidamide is a useful research compound. Its molecular formula is C13H9ClF3N3O and its molecular weight is 315.68 g/mol. The purity is usually 95%.